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Compound of Interest

Compound Name: CAY10734

Cat. No.: B1668656 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the preparation of stock

solutions of CAY10734, a potent and selective agonist of the sphingosine-1-phosphate receptor

1 (S1P1). Adherence to proper preparation and storage procedures is critical for ensuring the

compound's stability and the reproducibility of experimental results.

CAY10734: Compound Data
A summary of the essential chemical and physical properties of CAY10734 is presented in the

table below. This information is crucial for accurate stock solution preparation and experimental

design.
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Property Value

Formal Name

1-[[4-[5-[4-(2-methylpropyl)phenyl]-1,2,4-

oxadiazol-3-yl]phenyl]methyl]-3-

azetidinecarboxylic acid

Molecular Formula C₂₃H₂₅N₃O₃

Formula Weight 391.5 g/mol

Purity ≥98%

Appearance A crystalline solid

Storage (Solid) -20°C

Stability (Solid) ≥4 years at -20°C[1]

Solubility (DMF) Approximately 5 mg/mL[1]

Solubility (DMF:PBS 1:10) Approximately 0.1 mg/mL[1]

Solubility (Ethanol) Slightly soluble[1]

Mechanism of Action: S1P1 Receptor Agonism
CAY10734 acts as a potent agonist at the S1P1 receptor, with a reported IC50 value of 0.6 nM.

[1] It exhibits high selectivity for S1P1 over S1P2 and S1P3 receptors.[1] The S1P1 receptor is

a G protein-coupled receptor (GPCR) that, upon activation, primarily couples to the Gi/o family

of G proteins.[2][3][4][5][6] This initiates a downstream signaling cascade that can include the

activation of the Ras-ERK and PI3K-Akt pathways, leading to the regulation of cellular

processes such as proliferation, migration, and survival.[2][3][6] In the context of the immune

system, S1P1 signaling is a key regulator of lymphocyte trafficking, and its activation can lead

to the sequestration of lymphocytes in secondary lymphoid organs.[5]
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Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution in
DMF
This protocol describes the preparation of a 10 mM stock solution of CAY10734 in

dimethylformamide (DMF).

Materials:

CAY10734 (crystalline solid)

Anhydrous Dimethylformamide (DMF)

Calibrated analytical balance

Sterile microcentrifuge tubes or vials (amber or covered in foil)

Calibrated pipettes and sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of CAY10734:
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To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (mg) = Molarity (mol/L) x Volume (L) x Formula Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.010 mol/L x 0.001 L x 391.5 g/mol x 1000 mg/g = 3.915 mg

Weighing CAY10734:

Tare a sterile microcentrifuge tube on a calibrated analytical balance.

Carefully weigh out 3.915 mg of CAY10734 into the tared tube. Record the exact mass.

Solubilization:

Add 1 mL of anhydrous DMF to the microcentrifuge tube containing the CAY10734.

Securely cap the tube and vortex thoroughly for 1-2 minutes to dissolve the compound.

Visually inspect the solution to ensure it is clear and free of particulates.

If the compound does not fully dissolve, sonicate the tube in a water bath for 5-10 minutes

at room temperature.

Storage:

For long-term storage, it is recommended to aliquot the stock solution into single-use

volumes in sterile, amber, or foil-wrapped vials to protect from light.

Store the aliquots at -20°C. While the solid is stable for at least four years at this

temperature, the stability of the stock solution should be monitored.[1] It is best practice to

use freshly prepared solutions for critical experiments.

Protocol 2: Preparation of a Working Solution in an
Aqueous Buffer
This protocol describes the dilution of the DMF stock solution into an aqueous buffer, such as

Phosphate-Buffered Saline (PBS), for use in cell-based assays. Note that CAY10734 is
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sparingly soluble in aqueous buffers, and aqueous solutions should not be stored for more than

one day.[1]

Materials:

10 mM CAY10734 stock solution in DMF (from Protocol 1)

Sterile Phosphate-Buffered Saline (PBS), pH 7.2, or other desired aqueous buffer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile pipette tips

Procedure:

Determine the required volumes for dilution:

The final concentration of DMF in the working solution should be kept to a minimum to

avoid solvent-induced cellular toxicity (typically ≤0.1%).

For example, to prepare 1 mL of a 10 µM working solution in PBS:

Use the C1V1 = C2V2 formula:

(10,000 µM) x V1 = (10 µM) x (1000 µL)

V1 = 1 µL

Therefore, 1 µL of the 10 mM stock solution is needed.

Dilution:

Add 999 µL of sterile PBS (pH 7.2) to a new sterile microcentrifuge tube.

Add 1 µL of the 10 mM CAY10734 stock solution in DMF to the PBS.

Vortex the tube immediately and thoroughly to ensure proper mixing and to minimize

precipitation.
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Visually inspect the working solution for any signs of precipitation. If precipitation occurs, a

lower final concentration or a different buffer composition may be necessary.

Usage:

Use the freshly prepared aqueous working solution immediately for your experiments.

Do not store aqueous solutions of CAY10734 for more than one day.[1]

Experimental Workflow and Logic
The following diagram illustrates the logical workflow for preparing CAY10734 solutions for

experimental use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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